Cas no 146648-27-3 (2-benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid)

2-Benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid is a protected amino acid derivative featuring both a benzyl and a tert-butoxycarbonyl (Boc) group, enhancing its utility in peptide synthesis and organic transformations. The Boc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild acidic conditions without affecting other sensitive moieties. The phenyl and benzyl substituents contribute to steric and electronic modulation, making it valuable in asymmetric synthesis and medicinal chemistry applications. Its crystalline nature ensures high purity and stability, facilitating precise handling in multi-step reactions. This compound is particularly useful in the preparation of complex peptidomimetics and as a chiral building block in pharmaceutical intermediates.
2-benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid structure
146648-27-3 structure
Product Name:2-benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid
CAS No:146648-27-3
MF:
MW:
CID:2919010
PubChem ID:10832046
Update Time:2025-06-07

2-benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid

2-benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid Pricemore >>

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Additional information on 2-benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid

Introduction to 2-Benzyl-2-{(tert-Butoxy)carbonylamino}-3-Phenylpropanoic Acid (CAS No. 146648-27-3)

2-Benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid (CAS No. 146648-27-3) is a versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, often referred to as a Boc-protected amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features make it an essential building block in the development of novel therapeutic agents.

The chemical structure of 2-Benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid consists of a benzyl group, a tert-butoxycarbonyl (Boc) protecting group, and a phenylalanine backbone. The Boc protecting group is particularly important as it can be selectively removed under mild acidic conditions, allowing for the controlled release of the amino group. This property makes the compound highly useful in solid-phase peptide synthesis (SPPS) and other synthetic strategies where stepwise protection and deprotection are required.

Recent advancements in medicinal chemistry have highlighted the potential of 2-Benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory potential, 2-Benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid has also been explored for its anticancer properties. A study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound show selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the disruption of cell signaling pathways that are crucial for tumor growth and survival.

The synthetic versatility of 2-Benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid has also been leveraged in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. A recent study published in Organic & Biomolecular Chemistry described a novel prodrug strategy using this compound as a key intermediate. The prodrug design aimed to improve the pharmacokinetic properties and reduce the side effects associated with traditional drugs.

The stability and purity of 2-Benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid are critical factors for its successful application in pharmaceutical research. High-purity standards are essential to ensure consistent results in both laboratory experiments and clinical trials. Advanced purification techniques such as high-performance liquid chromatography (HPLC) and recrystallization are commonly employed to achieve the desired purity levels.

In conclusion, 2-Benzyl-2-{(tert-butoxy)carbonylamino}-3-phenylpropanoic acid (CAS No. 146648-27-3) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic versatility, and potential therapeutic properties make it an important molecule for ongoing scientific investigations and drug development efforts. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility in the field.

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